Cas no 555-55-5 (Hispidin)

• Product Name: Hispidin
• CAS No: 555-55-5
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• MDL: MFCD22199534
• CID: 368869
• PubChem ID: 354335590
• Update Time: 2025-04-19

Hispidin Chemical and Physical Properties

Names and Identifiers

• Hispidin
• 6-(3,4-dihydroxystyrl)-4-hydroxy-2-pyrone
• 6-[(E)-2-(3,4-Dihydroxyphenyl)vinyl]-4-hydroxy-2H-pyran-2-one
• 2-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-6-hydroxy-4H-pyran-4-one
• 6-(3,4-Dihydroxystyryl)-4-hydroxy-2-pyrone
• (E)-6-(3,4-Dihydroxystyryl)-4-hydroxy-2H-pyran-2-one
• 6-[(1E)-2-(3,4-Dihydroxyphenyl)ethenyl]-4-hydroxy-2H-pyran-2-one
• 6-(3,4-Dihydroxystyryl)-4-hydroxy-2H-pyran-2-one
• (E)-6-[2-(3,4-Dihydroxyphenyl)ethenyl]-4-hydroxy-2H-pyran-2-one
• SSJ18CG55E
• 2-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-6-hydroxy-4-pyranone
• Hispidine
• 6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-2H-pyran-2-one
• iso-Hispidin
• Lopac0_000634
• 2-[2-(3,4-dihydroxyphenyl)ethenyl]-6-hydroxy-4h-pyran-4-one
• SCHEMBL16506390
• 6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxypyran-2-one
• NCGC00094001-01
• SDCCGSBI-0050615.P002
• NCGC00261319-01
• AKOS015896249
• NCGC00094001-03
• Q5772902
• SR-01000075911
• SR-01000075911-1
• H 5257
• EX-A4157
• Tox21_500634
• H1661
• AKOS030537191
• NCGC00094001-02
• HY-100618
• A830701
• CHEMBL1224512
• CHEBI:204209
• CCG-204722
• DTXSID401017256
• MFCD01866972
• 555-55-5
• CHEBI:131178
• LP00634
• 2H-Pyran-2-one, 6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-
• 2-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-6-hydroxypyran-4-one
• HMS3261P10
• HSCI1_000157
• 2-((E)-2-(3,4-DIHYDROXYPHENYL)ETHENYL)-6-HYDROXYPYRAN-4-ONE
• BRD-K07325606-001-02-3
• 2-[(E)-2-(3,4-dihydroxyphenyl)vinyl]-6-hydroxy-pyran-4-one
• AS-56037
• UNII-SSJ18CG55E
• CS-0019791
• SCHEMBL246649
• MFCD22199534
• EU-0100634
• 6-[(E)-2-(3,4-dihydroxyphenyl)vinyl]-4-hydroxy-pyran-2-one
• Isohispidine
• SCHEMBL12305090
• NCGC00094001-05
• BDBM50498538
• SMP2_000346
• Hispidin, solid, >=98% (HPLC)
• AC-32905
• CHEBI:36332
• 2-(2-(3,4-dihydroxyphenyl)ethenyl)-6-hydroxy-pyran-4-one
• 6-((E)-2-(3,4-dihydroxyphenyl)ethenyl)-4-hydroxypyran-2-one
• 6-((E)-2-(3,4-Dihydroxyphenyl)ethenyl)-4-hydroxy-2H-pyran-2-one
• 6-((E)-2-(3,4-dihydroxyphenyl)vinyl)-4-hydroxy-2H-pyran-2-one
• 2-[2-(3,4-dihydroxyphenyl)ethenyl]-6-hydroxy-pyran-4-one
• DTXCID001475448

• MDL： MFCD22199534
• Inchi： 1S/C13H10O5/c14-9-6-10(18-13(17)7-9)3-1-8-2-4-11(15)12(16)5-8/h1-7,14-16H/b3-1+
• InChI Key： SGJNQVTUYXCBKH-HNQUOIGGSA-N
• SMILES： O1C(C=C(C=C1/C=C/C1C=CC(=C(C=1)O)O)O)=O

Computed Properties

• Exact Mass: 246.05282342g/mol
• Monoisotopic Mass: 246.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 1.7

Experimental Properties

• Density: 1.657
• Melting Point: 312-315 ºC
• Solubility: DMSO: >10 mg/mL
• λmax: 369(MeOH)(lit.)

Hispidin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols